Cas no 1228571-43-4 ((3R)-3-Amino-3-(2,3-difluorophenyl)propanoic acid)

• Product Name: (3R)-3-Amino-3-(2,3-difluorophenyl)propanoic acid
• CAS No: 1228571-43-4
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4760829
• PubChem ID: 40429949
• Update Time: 2026-02-26

(3R)-3-Amino-3-(2,3-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AB35882
• (3R)-3-AMINO-3-(2,3-DIFLUOROPHENYL)PROPANOIC ACID
• (R)-3-AMINO-3-(2,3-DIFLUOROPHENYL)PROPANOIC ACID
• CS-0181526
• A-Amino-2,3-difluorobenzenepropanoic acid
• AKOS017381253
• 1228571-43-4
• (
• E82247
• AR)-
• (3R)-3-Amino-3-(2,3-difluorophenyl)propanoic acid

• Inchi： 1S/C9H9F2NO2/c10-6-3-1-2-5(9(6)11)7(12)4-8(13)14/h1-3,7H,4,12H2,(H,13,14)/t7-/m1/s1
• InChI Key： PDSVPPFKLOHCFR-SSDOTTSWSA-N
• SMILES： FC1C(=CC=CC=1[C@@H](CC(=O)O)N)F

Computed Properties

• Exact Mass: 201.06013485g/mol
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-Amino-3-(2,3-difluorophenyl)propanoic acid

(3R)-3-Amino-3-(2,3-difluorophenyl)propanoic acid (CAS No. 1228571-43-4): A Comprehensive Overview

(3R)-3-Amino-3-(2,3-difluorophenyl)propanoic acid (CAS No. 1228571-43-4) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 2,3-difluorophenyl substituent and an (R)-configured chiral center, which contribute to its potential therapeutic applications and biological activities.

The synthesis of (3R)-3-Amino-3-(2,3-difluorophenyl)propanoic acid has been extensively studied due to its importance in the development of novel drugs. One of the most common synthetic routes involves the asymmetric hydrogenation of a prochiral ketone or aldehyde followed by amination. Recent advancements in catalytic asymmetric hydrogenation have significantly improved the yield and enantiomeric purity of this compound, making it more accessible for large-scale production.

In terms of its biological properties, (3R)-3-Amino-3-(2,3-difluorophenyl)propanoic acid has shown promising activity in various pharmacological assays. Studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Specifically, this compound has been found to exhibit agonistic or antagonistic effects on certain GPCRs, depending on the specific receptor subtype and cellular context.

One notable application of (3R)-3-Amino-3-(2,3-difluorophenyl)propanoic acid is in the treatment of neurological disorders. Research has shown that this compound can cross the blood-brain barrier and modulate neurotransmitter systems involved in conditions such as depression, anxiety, and neurodegenerative diseases. Preclinical studies have reported that it can improve cognitive function and reduce symptoms of depression in animal models.

Beyond its potential as a therapeutic agent, (3R)-3-Amino-3-(2,3-difluorophenyl)propanoic acid is also valuable as a building block for the synthesis of more complex molecules. Its unique structural features make it an excellent starting material for the development of peptidomimetics and other bioactive compounds. For example, it has been used to synthesize peptidomimetic inhibitors of proteases and kinases, which are important targets in cancer and inflammatory diseases.

The safety profile of (3R)-3-Amino-3-(2,3-difluorophenyl)propanoic acid is another critical aspect that has been investigated. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in preclinical models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, (3R)-3-Amino-3-(2,3-difluorophenyl)propanoic acid (CAS No. 1228571-43-4) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.